Cas no 17422-71-8 (6-Ethyl-4-methyl-2H-pyran-2-one)
17422-71-8 structure
Product Name:6-Ethyl-4-methyl-2H-pyran-2-one
CAS No:17422-71-8
MF:C8H10O2
MW:138.163802623749
CID:122335
PubChem ID:13758629
Update Time:2025-04-18
6-Ethyl-4-methyl-2H-pyran-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Ethyl-4-methyl-2H-pyran-2-one
- 2H-Pyran-2-one,6-ethyl-4-methyl-
- 6-ETHYL-4-METHYL-PYRAN-2-ONE
- 6-ethyl-4-methylpyran-2-one
- 2H-Pyran-2-one,6-ethyl-4-methyl
- 5-hydroxy-3-methyl-hepta-2c,4t-dienoic acid-lactone
- 5-Hydroxy-3-methyl-hepta-2c,4t-diensaeure-lacton
- 6-ethyl-2-methyl-2H-pyran-2-one
- 6-Ethyl-4-methyl-<2>pyron
- 17422-71-8
- CHEMBL2252916
- DTXSID70548560
- SCHEMBL11854129
- AKOS006331316
- 3BETA-ACETOXYBETULINICACID
- DTXCID50499344
- DB-369297
-
- Inchi： 1S/C8H10O2/c1-3-7-4-6(2)5-8(9)10-7/h4-5H,3H2,1-2H3
- InChI Key： OOJGOOZLZPDSGU-UHFFFAOYSA-N
- SMILES： O1C(C=C(C)C=C1CC)=O
Computed Properties
- Exact Mass: 138.06800
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 30.21000
- LogP: 1.51060
6-Ethyl-4-methyl-2H-pyran-2-one Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Ethyl-4-methyl-2H-pyran-2-one Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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